Cas no 4006-50-2 (1,2,3,4,6,7,8,9-Octahydrophenazine)

4006-50-2 structure

Product Name:1,2,3,4,6,7,8,9-Octahydrophenazine

CAS No:4006-50-2

Molecular Formula:C₁₂H₁₆N₂

Molecular Weight:188.26884

MDL:MFCD00060123

CID:329478

PubChem ID:77623

1,2,3,4,6,7,8,9-Octahydrophenazine Properties

- Phenazine,1,2,3,4,6,7,8,9-octahydro-
- 1,2,3,4,6,7,8,9-octahydrophenazine
- 1,2,3,4,5,6,7,8-octahydrophenazine
- 1,2,3,4,6,7,8,9-Octahydro-phenazin
- 1,2,3,4,6,7,8,9-octahydro-phenazine
- AC1L2TGK
- AC1Q4WC6
- JYYRTWNCBVRKMN-UHFFFAOYSA-
- NSC19848
- octahydro-1,2,3,4,6,7,8,9 phenazine
- Octahydrophenazine
- polycartine B
- SureCN2406021
- ZLD0599
- CHEMBL1902281
- CS-0263312
- NCGC00246770-01
- EINECS 223-659-8
- Z1255386904
- 4006-50-2
- F83386
- DTXSID40193122
- Phenazine, 1,2,3,4,6,7,8,9-octahydro-
- NSC 19848
- AKOS024321239
- NS00030717
- HMS2268I16
- NSC-19848
- SMR000528198
- InChI=1/C12H16N2/c1-2-6-10-9(5-1)13-11-7-3-4-8-12(11)14-10/h1-8H2
- CHEBI:187021
- MLS000737867
- EN300-8613172
- 1,?2,?3,?4,?6,?7,?8,?9-?Octahydrophenazine
- SCHEMBL2406021
- JYYRTWNCBVRKMN-UHFFFAOYSA-N
- +Expand
- MDL： MFCD00060123
- InChIKey： JYYRTWNCBVRKMN-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H16N2/c1-2-6-10-9(5-1)13-11-7-3-4-8-12(11)14-10/h1-8H2
- SMILES： C1C2C(=NC3=C(N=2)CCCC3)CCC1

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CLJE-50mg	1,2,3,4,6,7,8,9-octahydrophenazine	4006-50-2	97%	50mg	$645.00	2024-05-03
A2B Chem LLC	AF86986-50mg	1,2,3,4,6,7,8,9-octahydrophenazine	4006-50-2	95%	50mg	$277.00	2024-04-20
Enamine	EN300-8613172-0.05g	1,2,3,4,6,7,8,9-octahydrophenazine	4006-50-2	95%	0.05g	$229.0	2024-05-21
TRC	O240650-1mg	1,2,3,4,6,7,8,9-Octahydrophenazine	4006-50-2		1mg	150.00

1. Microbial oxidation of aromatics in enantiocontrolled synthesis. Part 1. Expedient and general asymmetric synthesis of inositols and carbohydrates via an unusual oxidation of a polarized diene with potassium permanganate

Tomas Hudlicky,Martin Mandel,Jacques Rouden,Robert S. Lee,Bryan Bachmann,Travis Dudding,Kenneth J. Yost,Joseph S. Merola J. Chem. Soc. Perkin Trans. 1 1994 1553
2. An effective strategy for hydrogen supply: catalytic acceptorless dehydrogenation of N-heterocycles

Yujing Zhang,Jixue Wang,Feng Zhou,Jiacheng Liu Catal. Sci. Technol. 2021 11 3990
3. Ultra-low formation of octahydrophenazine in the Beckmann rearrangement of cyclohexanone oxime using a microreactor

Chencan Du,Yunpeng Hu,Jisong Zhang,Guangsheng Luo React. Chem. Eng. 2019 4 1991

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